Cas no 889939-77-9 (4-(2-fluorophenyl)oxane-4-carboxylic acid)
889939-77-9 structure
Product Name:4-(2-fluorophenyl)oxane-4-carboxylic acid
CAS No:889939-77-9
MF:C12H13FO3
MW:224.228227376938
CID:892528
PubChem ID:17609122
Update Time:2024-10-26
4-(2-fluorophenyl)oxane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Fluorophenyl)tetrahydro-2H-pyran-4-carboxylic acid
- 4-(2-Fluoro-phenyl)-tetrahydro-pyran-4-carboxylic acid
- 4-(2-Fluorophenyl)tetrahydropyran-4-carboxylic acid
- 4-(2-Fluorophenyl)tetrahydro-2H-pyran-4-carboxylic acid (ACI)
- 4-(2-fluorophenyl)oxane-4-carboxylic acid
- 4-(2-fluorophenyl)-TETRAHYDRO-PYRAN-4-CARBOXYLIC ACID
- 4-(2-Fluorophenyl)tetrahydro-2H-pyran-4-carboxylicacid
- G68021
- BBL025934
- 889939-77-9
- STL371919
- DTXSID70589852
- 4-(2-Fluoro-phenyl)tetrahydro-pyran-4-carboxylic acid
- DB-228807
- ALBB-036801
- NRKNYZPHABISIQ-UHFFFAOYSA-N
- VS-08158
- 4-(2-Fluorophenyl)-tetrahydro-2H-pyran-4-carboxylic acid
- AKOS000111830
- SCHEMBL1627778
- EN300-1859949
-
- MDL： MFCD08445765
- Inchi： 1S/C12H13FO3/c13-10-4-2-1-3-9(10)12(11(14)15)5-7-16-8-6-12/h1-4H,5-8H2,(H,14,15)
- InChI Key： NRKNYZPHABISIQ-UHFFFAOYSA-N
- SMILES： O=C(C1(CCOCC1)C1C(F)=CC=CC=1)O
Computed Properties
- Exact Mass: 224.08487243g/mol
- Monoisotopic Mass: 224.08487243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5Ų
4-(2-fluorophenyl)oxane-4-carboxylic acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-(2-fluorophenyl)oxane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021313-500mg |
4-(2-Fluoro-phenyl)-tetrahydro-pyran-4-carboxylic acid |
889939-77-9 | 500mg |
2957CNY | 2021-05-07 | ||
| Fluorochem | 059185-1g |
4-(2-Fluoro-phenyl)-tetrahydro-pyran-4-carboxylic acid |
889939-77-9 | 95% | 1g |
￡372.00 | 2022-03-01 | |
| Fluorochem | 059185-2g |
4-(2-Fluoro-phenyl)-tetrahydro-pyran-4-carboxylic acid |
889939-77-9 | 95% | 2g |
￡598.00 | 2022-03-01 | |
| Alichem | A119002114-1g |
4-(2-Fluorophenyl)tetrahydro-2H-pyran-4-carboxylic acid |
889939-77-9 | 95% | 1g |
$469.26 | 2023-08-31 | |
| Chemenu | CM181631-1g |
4-(2-Fluoro-phenyl)-tetrahydro-pyran-4-carboxylic acid |
889939-77-9 | 95% | 1g |
$549 | 2021-08-05 | |
| Chemenu | CM181631-250mg |
4-(2-Fluoro-phenyl)-tetrahydro-pyran-4-carboxylic acid |
889939-77-9 | 95% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM181631-1g |
4-(2-Fluoro-phenyl)-tetrahydro-pyran-4-carboxylic acid |
889939-77-9 | 95% | 1g |
$*** | 2023-05-29 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F36130-50mg |
4-(2-Fluorophenyl)tetrahydro-2H-pyran-4-carboxylic acid |
889939-77-9 | 90% | 50mg |
¥308.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F36130-250mg |
4-(2-Fluorophenyl)tetrahydro-2H-pyran-4-carboxylic acid |
889939-77-9 | 90% | 250mg |
¥958.0 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021313-500mg |
4-(2-Fluoro-phenyl)-tetrahydro-pyran-4-carboxylic acid |
889939-77-9 | 500mg |
2957.0CNY | 2021-07-13 |
4-(2-fluorophenyl)oxane-4-carboxylic acid Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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